Cas no 1851914-90-3 (1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl-)

• Product Name: 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl-
• CAS No: 1851914-90-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5275616
• PubChem ID: 165443190
• Update Time: 2025-07-15

1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl-
• EN300-683606
• 1851914-90-3
• 2-(aminomethyl)-1-(1-methyl-1H-pyrazol-3-yl)butan-1-ol

• Inchi： 1S/C9H17N3O/c1-3-7(6-10)9(13)8-4-5-12(2)11-8/h4-5,7,9,13H,3,6,10H2,1-2H3
• InChI Key： OZQRIOQBJKQGOI-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C)N=1)C(CN)CC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl-

Chemical Profile of 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl- (CAS No. 1851914-90-3)

The compound 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl-, identified by its CAS number 1851914-90-3, represents a structurally intriguing molecule with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both hydroxymethyl and aminomethyl substituents, along with a methyl group at the 1-position, endows this molecule with unique chemical properties that make it a compelling candidate for further investigation.

Pyrazole derivatives have long been recognized for their versatility in medicinal chemistry. They serve as key scaffolds in the design of compounds targeting various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The specific substitution pattern of 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl- introduces additional functional groups that can modulate its interactions with biological targets. The hydroxymethyl group at the 3-position of the pyrazole ring provides a site for hydrogen bonding or further derivatization, while the α-[1-(aminomethyl)propyl] side chain introduces both a basic nitrogen and a flexible alkyl chain, potentially enhancing solubility and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize the design of such compounds before experimental synthesis. The structural features of CAS No. 1851914-90-3 make it an attractive candidate for virtual screening against large databases of biological targets. This approach has been instrumental in identifying novel lead compounds with high specificity and efficacy. For instance, studies have demonstrated that pyrazole derivatives can inhibit enzymes involved in inflammatory pathways by binding to their active sites through precisely positioned hydrogen bonds and hydrophobic interactions.

In the context of drug discovery, the synthesis of analogs derived from 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl- has been explored to enhance pharmacological properties such as potency, selectivity, and metabolic stability. The aminomethyl group, in particular, offers opportunities for further functionalization through reactions like amide bond formation or alkylation, enabling the creation of libraries of derivatives with tailored characteristics. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying compounds with desired biological activity.

The role of pyrazole-based compounds in addressing unmet medical needs has been highlighted by several recent clinical trials. For example, certain pyrazole derivatives have shown promise in preclinical studies as inhibitors of kinases implicated in cancer progression. The structural motif present in CAS No. 1851914-90-3 shares similarities with molecules that have demonstrated efficacy in early-phase clinical trials, suggesting that it may exhibit comparable biological effects under appropriate conditions. This aligns with broader trends in pharmaceutical research where structural diversity is leveraged to overcome resistance mechanisms and improve therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of 1H-Pyrazole-3-methanol, α-[1-(aminomethyl)propyl]-1-methyl- involves multi-step processes that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyrazole ring to introduce the desired substituents followed by protection-deprotection steps to control reactivity. Advances in catalytic methods have also facilitated more efficient routes to complex pyrazole derivatives, reducing reliance on hazardous reagents and improving sustainability.

The pharmacokinetic profile of this compound is another critical aspect that influences its potential as a drug candidate. Studies using molecular modeling techniques have predicted that modifications to the side chain could enhance oral bioavailability or prolong circulation time after administration. These predictions are supported by experimental data from related compounds, which often show improved pharmacokinetic properties when optimized for metabolic stability and solubility.

Future research directions may focus on exploring the compound's interactions with specific protein targets using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography. Such structural insights would provide valuable information for rational drug design efforts aimed at improving binding affinity and reducing off-target effects. Additionally, investigating the compound's behavior in cell-based assays could reveal its potential as an enzyme inhibitor or modulator of signaling pathways relevant to diseases like diabetes or neurodegenerative disorders.

The broader significance of CAS No. 1851914-90-3 lies in its representation of how structural complexity can be harnessed to develop novel therapeutic agents. By combining traditional medicinal chemistry principles with modern computational tools and synthetic methodologies, researchers continue to uncover new possibilities for addressing complex diseases. The pyrazole scaffold remains a cornerstone in this endeavor due to its adaptability and proven track record in drug development.